Cas no 1335-87-1 (hexachloronaphthalene)

• Product Name: hexachloronaphthalene
• CAS No: 1335-87-1
• MF: C₁₀H₂Cl₆
• MW: 334.840877056122
• CID: 899666
• PubChem ID: 108177
• Update Time: 2025-04-19

hexachloronaphthalene Chemical and Physical Properties

Names and Identifiers

• hexachloronaphthalene
• 1,2,3,4,5,6-hexachloronaphthalene
• Halowax 1014
• Naphthalene,1,2,3,4,5,6-hexachloro
• hexachlornaftalen
• hexachloro-naphthalen

• Inchi： 1S/C10H2Cl6/c11-4-2-1-3-5(7(4)13)8(14)10(16)9(15)6(3)12/h1-2H
• InChI Key： CTLMCQOGOWNFHA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C2C=CC(=C(C2=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 331.82900
• Monoisotopic Mass: 331.828766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.7800
• Melting Point: 127.75°C
• Boiling Point: 421°C (rough estimate)
• Refractive Index: 1.5691 (estimate)
• PSA: 0.00000
• LogP: 6.76020
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes